Cas no 70654-36-3 (2,2':5',2''-Terthiophene,3',4'-dimethyl- (6CI,9CI))

2,2':5',2''-Terthiophene,3',4'-dimethyl- (6CI,9CI) structure
70654-36-3 structure
Product Name:2,2':5',2''-Terthiophene,3',4'-dimethyl- (6CI,9CI)
CAS No:70654-36-3
MF:C14H12S3
MW:276.440079689026
CID:572586
PubChem ID:155527
Update Time:2025-04-19

2,2':5',2''-Terthiophene,3',4'-dimethyl- (6CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,2':5',2''-Terthiophene,3',4'-dimethyl- (6CI,9CI)
    • 3',4'-Dimethylterthiophene
    • 1-Amino-3,4-dimethylnaphthalene
    • 2(3H)-Furanone,dihydro-4,5-dimethyl
    • 3,4-Dimethyl-[1]naphthylamin
    • 3,4-dimethyl-[1]naphthylamine
    • 3',4'-dimethyl-[2,2',5',2'']terthiophene
    • 3'4'-Dimethyl-2,2'-5',2''-terthienyl
    • 4,5-dimethyldihydrofuran-2(3H)-one
    • 4,5-Dimethyl-dihydro-furan-2-on
    • 4,5-dimethyl-dihydro-furan-2-one
    • 4-Amino-1.2-dimethyl-naphthalin
    • 4-Hydroxy-3-methylpentanoic acid lactone
    • dimethyl-2,2',5',2''-terthienyl
    • 2,2':5',2''-Terthiophene, 3',4'-dimethyl-
    • DTXSID90990885
    • SCHEMBL650323
    • 2~3~,2~4~-Dimethyl-1~2~,2~2~:2~5~,3~2~-terthiophene
    • 70654-36-3
    • Inchi: 1S/C14H12S3/c1-9-10(2)14(12-6-4-8-16-12)17-13(9)11-5-3-7-15-11/h3-8H,1-2H3
    • InChI Key: IBLQNAAECWRVBK-UHFFFAOYSA-N
    • SMILES: S1C(C2=CC=CS2)=C(C)C(C)=C1C1=CC=CS1

Computed Properties

  • Exact Mass: 276.01000
  • Monoisotopic Mass: 276.010112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.7
  • XLogP3: 5.1

Experimental Properties

  • Density: 1.25
  • Boiling Point: 339.1°C at 760 mmHg
  • Flash Point: 117.9°C
  • Refractive Index: 1.646
  • PSA: 84.72000
  • LogP: 5.82190
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